
Application Notes and Protocols: Isobutyl
Propionate as a Chemical Intermediate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction
Isobutyl propionate (CAS No. 540-42-1) is an ester recognized for its characteristic rum-like,

fruity aroma, which has led to its widespread use as a flavoring agent in the food and beverage

industry and as a fragrance ingredient in cosmetics.[1][2][3][4] Formed from isobutanol and

propionic acid, this colorless liquid is soluble in organic solvents like ethanol and ether but has

limited solubility in water.[5][6][7] Beyond its sensory applications, the chemical structure of

isobutyl propionate—specifically its ester functional group—makes it a versatile chemical

intermediate for a variety of organic syntheses.

This document provides detailed application notes and experimental protocols for the synthesis

of isobutyl propionate and its subsequent use as a precursor in key chemical transformations.

These reactions include transesterification, reduction to alcohols, and carbon-carbon bond

formation via Grignard reactions, highlighting its utility in constructing more complex molecules.

Physicochemical Properties
A summary of key physicochemical properties for isobutyl propionate is provided below.
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Property Value Reference

Molecular Formula C₇H₁₄O₂ [5]

Molecular Weight 130.18 g/mol [8]

Appearance Colorless to pale yellow liquid [4][7]

Odor Fruity, rum-like [2][4]

Melting Point -71 °C [7]

Boiling Point 66 °C at 60 mmHg

Density 0.869 g/mL at 25 °C [7]

Flash Point 26 °C (78.8 °F) - closed cup

Solubility in Water 1.7 g/L [4]

Synthesis of Isobutyl Propionate
The most common method for synthesizing isobutyl propionate is the Fischer esterification of

propionic acid and isobutanol.[9] This reaction is typically catalyzed by a strong acid. Greener

methodologies, such as microwave-assisted synthesis and the use of solid acid catalysts, have

been developed to improve efficiency and reduce hazardous waste.[1][10]
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Reactants

ProductsPropionic Acid
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(e.g., H₂SO₄, Amberlyst-15)

+

Isobutanol

Isobutyl Propionate
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Heat / Microwave

Synthetic Transformations
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Isobutyl Propionate

Transesterification

 + R'-OH
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Reduction
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Grignard Reaction

 + 2 eq. R'-MgBr
 then H₃O⁺

Hydrolysis
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 + H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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